Cas no 1806324-41-3 (1,2-Dibromo-3-difluoromethoxy-5-iodobenzene)

• Product Name: 1,2-Dibromo-3-difluoromethoxy-5-iodobenzene
• CAS No: 1806324-41-3
• MF: C₇H₃Br₂F₂IO
• MW: 427.807399988174
• CID: 4973530
• Update Time: 2025-05-20

1,2-Dibromo-3-difluoromethoxy-5-iodobenzene Chemical and Physical Properties

Names and Identifiers

• 1,2-Dibromo-3-difluoromethoxy-5-iodobenzene

• Inchi： 1S/C7H3Br2F2IO/c8-4-1-3(12)2-5(6(4)9)13-7(10)11/h1-2,7H
• InChI Key： IBZDWCJFHNSKAM-UHFFFAOYSA-N
• SMILES： IC1C=C(C(=C(C=1)OC(F)F)Br)Br

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 173
• XLogP3: 4.9
• Topological Polar Surface Area: 9.2

Additional information on 1,2-Dibromo-3-difluoromethoxy-5-iodobenzene

Introduction to 1,2-Dibromo-3-difluoromethoxy-5-iodobenzene (CAS No. 1806324-41-3)

1,2-Dibromo-3-difluoromethoxy-5-iodobenzene, identified by its Chemical Abstracts Service (CAS) number 1806324-41-3, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and materials science. This compound belongs to the class of halogenated aromatic hydrocarbons, characterized by the presence of multiple halogen atoms at specific positions on the benzene ring. The unique structural arrangement of bromine and iodine substituents, combined with a difluoromethoxy group, makes it a versatile intermediate in synthetic chemistry, particularly in the development of novel bioactive molecules.

The structural features of 1,2-Dibromo-3-difluoromethoxy-5-iodobenzene contribute to its reactivity and utility in various chemical transformations. The presence of three halogen atoms—two bromine atoms at the 1 and 2 positions, and one iodine atom at the 5 position—provides multiple sites for selective functionalization. This property is particularly valuable in cross-coupling reactions, such as Suzuki-Miyaura, Stille, and Sonogashira couplings, which are fundamental in constructing complex molecular architectures. Additionally, the electron-withdrawing nature of the bromine and iodine atoms enhances the electrophilicity of the aromatic ring, facilitating nucleophilic aromatic substitution reactions.

The difluoromethoxy group at the 3-position introduces both electron-withdrawing and methoxy-like effects, influencing the overall reactivity and electronic properties of the molecule. This substitution pattern is often employed in medicinal chemistry to modulate bioactivity, improve metabolic stability, and enhance binding affinity to biological targets. Recent studies have highlighted the potential of halogenated aromatic compounds like 1,2-Dibromo-3-difluoromethoxy-5-iodobenzene in drug discovery due to their ability to engage multiple binding interactions within biological systems.

In contemporary pharmaceutical research, 1,2-Dibromo-3-difluoromethoxy-5-iodobenzene has been utilized as a key intermediate in the synthesis of antiviral and anticancer agents. For instance, its incorporation into heterocyclic scaffolds has led to the development of molecules with enhanced cytotoxicity against certain cancer cell lines. The halogen atoms serve as handles for further derivatization, allowing chemists to fine-tune pharmacokinetic properties such as solubility and bioavailability. Moreover, the compound’s ability to participate in metal-catalyzed reactions has opened new avenues for constructing polycyclic structures that mimic natural product architectures.

Advances in computational chemistry have further elucidated the mechanistic pathways involving 1,2-Dibromo-3-difluoromethoxy-5-iodobenzene. Molecular modeling studies have demonstrated that its reactivity is highly dependent on electronic distributions influenced by halogen substituents. These insights have enabled rational design strategies for optimizing reaction conditions and yields in synthetic protocols. Additionally, photophysical properties of this compound have been explored for applications in optoelectronic materials, where halogenated aromatics exhibit interesting charge transport characteristics.

The synthesis of 1,2-Dibromo-3-difluoromethoxy-5-iodobenzene typically involves multi-step organic transformations starting from commercially available precursors. Key steps include halogenation reactions at specific positions on the benzene ring followed by selective methoxylation. The use of palladium or copper catalysts often facilitates these transformations under mild conditions. Recent innovations in green chemistry have also focused on developing more sustainable synthetic routes for this compound, emphasizing atom economy and minimizing waste generation.

In conclusion,1,2-Dibromo-3-difluoromethoxy-5-iodobenzene (CAS No. 1806324-41-3) represents a valuable building block in modern chemical synthesis. Its unique structural features enable diverse applications in pharmaceuticals and advanced materials science. As research continues to uncover new methodologies for its utilization,this compound is poised to remain a cornerstone in synthetic organic chemistry with far-reaching implications across multiple scientific disciplines.